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Compound of Interest

Compound Name: Antazoline Phosphate

Cat. No.: B1667544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stable antazoline phosphate
stock solutions for research and development applications. It includes key physicochemical

properties, solubility data, stability information, and step-by-step instructions for preparation

and storage to ensure solution integrity and experimental reproducibility.

Physicochemical Properties
Antazoline phosphate is the phosphate salt of antazoline, a first-generation antihistamine that

acts as a histamine H1 receptor antagonist.[1][2][3] It is a white to off-white crystalline powder.

[4][5]
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Property Value Reference

Molecular Formula C₁₇H₁₉N₃·H₃O₄P

Molecular Weight 363.35 g/mol

Appearance
White to off-white crystalline

powder

pKa 10.0

Melting Point 194-198 °C

Solubility Data
The solubility of antazoline phosphate was determined in several common laboratory

solvents. It is highly soluble in water, moderately soluble in DMSO, and insoluble in ethanol.

For DMSO, it is critical to use a fresh, anhydrous grade, as the presence of moisture can

reduce solubility.

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

Water 73 mg/mL ~200.9 mM

A 2% aqueous

solution has a pH of

approximately 4.5.

DMSO 18 mg/mL ~49.53 mM
Use fresh, anhydrous

DMSO.

Ethanol Insoluble N/A

Methanol Soluble N/A

Experimental Protocol: Stock Solution Preparation
This protocol outlines the procedure for preparing a 10 mM antazoline phosphate stock

solution in sterile water.

Materials:
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Antazoline Phosphate powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile filter (0.22 µm) and syringe

Sterile microcentrifuge tubes for aliquoting

Procedure:

Pre-Weighing Preparation: Bring the antazoline phosphate powder container to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the

desired amount of antazoline phosphate powder.

Calculation Example: For 10 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.010 L * 363.35 g/mol * 1000 mg/g = 36.335 mg

Dissolution: Add the appropriate volume of sterile water to the conical tube containing the

powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (≤ 37°C) may be used to aid dissolution if

necessary.

Sterilization (Optional): For cell culture or other sterile applications, filter the stock solution

through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting: Dispense the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
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degrade the compound.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the stability section

below.

Preparation

Processing

Storage

1. Weigh Antazoline
Phosphate Powder

2. Add Sterile
Water

3. Vortex to
Dissolve

4. Sterile Filter
(0.22 µm)

5. Aliquot into
Single-Use Tubes

6. Store at ≤ -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile antazoline phosphate stock solution.
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Stability and Storage Recommendations
The stability of antazoline phosphate is highly dependent on pH and storage conditions.

Degradation, primarily through hydrolysis of the imidazoline ring, is minimized at a slightly

acidic pH.

pH Stability: The compound is most stable in aqueous solutions at pH 5.0. Degradation rates

increase significantly at neutral to alkaline pH (e.g., pH 7.4) and in highly acidic conditions

(pH < 3.0). The primary degradation product at semi-alkaline pH is N-(2-aminoethyl)-2-(N-

benzylanilino)acetamide.

Temperature & Light: Protect solutions from light. For long-term storage, frozen aliquots are

required. Avoid repeated freeze-thaw cycles.

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

Stock Solution in Solvent -80°C 1 year

Stock Solution in Solvent -20°C 1 month

Mechanism of Action: Histamine H1 Receptor
Antagonism
Antazoline functions by competitively blocking the histamine H1 receptor. Endogenous

histamine, released from mast cells during an allergic response, normally binds to these

receptors to trigger downstream effects. By occupying the receptor binding site without

activating it, antazoline prevents histamine-induced signaling, thereby mitigating allergic

symptoms such as vasodilation, increased capillary permeability, and smooth muscle

contraction.
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Caption: Antazoline blocks the histamine H1 receptor, inhibiting downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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